- Nitration of moderately deactivated arenes with nitrogen dioxide and molecular oxygen under neutral conditions. Zeolite-induced enhancement of regioselectivity and reversal of isomer ratios, Organic & Biomolecular Chemistry, 2003, 1(13), 2326-2335
Cas no 124289-22-1 (3-Methyl-5-nitrobenzonitrile)
3-Methyl-5-nitrobenzonitrile is a nitrile-substituted aromatic compound featuring both a methyl and a nitro functional group on the benzene ring. This structure makes it a valuable intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. The electron-withdrawing nitro group enhances reactivity in electrophilic substitution reactions, while the nitrile group offers versatility for further functionalization. Its well-defined molecular architecture ensures consistent performance in multi-step synthetic routes. The compound is characterized by high purity and stability, making it suitable for demanding applications in research and industrial processes. Proper handling is advised due to potential sensitivity under reactive conditions.
3-Methyl-5-nitrobenzonitrile structure
Product Name:3-Methyl-5-nitrobenzonitrile
CAS No:124289-22-1
MF:C8H6N2O2
MW:162.145441532135
MDL:MFCD17170423
CID:1026548
PubChem ID:14567859
Update Time:2025-06-07
3-Methyl-5-nitrobenzonitrile Chemical and Physical Properties
Names and Identifiers
-
- 3-Methyl-5-nitrobenzonitrile
-
- MDL： MFCD17170423
- Inchi： 1S/C8H6N2O2/c1-6-2-7(5-9)4-8(3-6)10(11)12/h2-4H,1H3
- InChI Key： WEWBXIHWZDLYSN-UHFFFAOYSA-N
- SMILES： [O-][N+](C1=CC(C#N)=CC(C)=C1)=O
Computed Properties
- Exact Mass: 162.04300
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
Experimental Properties
- Density: 1.26±0.1 g/cm3 (20 ºC 760 Torr),
- Melting Point: 104-105 ºC
- Boiling Point: 292.1±28.0 ºC (760 Torr),
- Flash Point: 130.5±24.0 ºC,
- Solubility: Very slightly soluble (0.29 g/l) (25 º C),
- PSA: 69.61000
- LogP: 2.29808
3-Methyl-5-nitrobenzonitrile Customs Data
- HS CODE：2926909090
- Customs Data：
China Customs Code:
2926909090Overview:
2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
3-Methyl-5-nitrobenzonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM157427-1g |
3-Methyl-5-nitrobenzonitrile |
124289-22-1 | 95% | 1g |
$102 | 2021-06-17 | |
| Chemenu | CM157427-5g |
3-Methyl-5-nitrobenzonitrile |
124289-22-1 | 95% | 5g |
$281 | 2021-06-17 | |
| Fluorochem | 092063-250mg |
3-Methyl-5-nitrobenzonitrile |
124289-22-1 | 95% | 250mg |
￡34.00 | 2022-03-01 | |
| Fluorochem | 092063-5g |
3-Methyl-5-nitrobenzonitrile |
124289-22-1 | 95% | 5g |
￡200.00 | 2022-03-01 | |
| Fluorochem | 092063-25g |
3-Methyl-5-nitrobenzonitrile |
124289-22-1 | 95% | 25g |
￡798.00 | 2022-03-01 | |
| Apollo Scientific | OR927557-250mg |
3-Methyl-5-nitrobenzonitrile |
124289-22-1 | 98+% | 250mg |
£19.00 | 2025-02-20 | |
| Apollo Scientific | OR927557-1g |
3-Methyl-5-nitrobenzonitrile |
124289-22-1 | 98+% | 1g |
£43.00 | 2025-02-20 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | M73630-1g |
3-Methyl-5-nitrobenzonitrile |
124289-22-1 | 1g |
¥618.0 | 2021-09-04 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | M73630-250mg |
3-Methyl-5-nitrobenzonitrile |
124289-22-1 | 250mg |
¥258.0 | 2021-09-04 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | M73630-5g |
3-Methyl-5-nitrobenzonitrile |
124289-22-1 | 5g |
¥1838.0 | 2021-09-04 |
3-Methyl-5-nitrobenzonitrile Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Ozone , Nitrogen dioxide Solvents: Acetonitrile ; 3 h, -10 °C
Reference
3-Methyl-5-nitrobenzonitrile Preparation Products
3-Methyl-5-nitrobenzonitrile Related Literature
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
124289-22-1 (3-Methyl-5-nitrobenzonitrile) Related Products
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